Pharmacokinetics and Metabolic Fate of 5,7-Dimethoxy-2,3-dihydro-1H-indole In Vivo: A Comprehensive Technical Guide
Pharmacokinetics and Metabolic Fate of 5,7-Dimethoxy-2,3-dihydro-1H-indole In Vivo: A Comprehensive Technical Guide
Executive Summary
The compound 5,7-dimethoxy-2,3-dihydro-1H-indole (CAS 82260-13-7) represents a highly functionalized indoline scaffold frequently utilized as a core building block in medicinal chemistry. Understanding its in vivo pharmacokinetic (PK) profile—specifically its absorption, distribution, metabolism, and excretion (ADME)—is critical for drug development professionals aiming to optimize systemic exposure and mitigate reactive metabolite toxicity. This whitepaper provides an in-depth, mechanistic analysis of the biotransformation pathways and standardized experimental protocols required to evaluate this compound in vivo.
Physicochemical Profiling and Absorption Dynamics
The pharmacokinetic behavior of 5,7-dimethoxy-2,3-dihydro-1H-indole is fundamentally governed by its physicochemical properties. The indoline nitrogen is a secondary amine, imparting weak basicity to the molecule.
When administered orally, the compound's gastrointestinal (GI) absorption is highly efficient. According to predictive physicochemical models, such as the BOILED-Egg model for lipophilicity and polarity, the uncharged, lipophilic nature of the dimethoxyindoline core at intestinal pH ( ≈ 6.5–7.4) facilitates rapid passive transcellular diffusion across the enterocyte lipid bilayer1[1]. However, despite high permeability, the absolute bioavailability ( F ) is often limited by extensive first-pass hepatic extraction.
In Vivo Biotransformation (Metabolism)
The metabolic fate of 5,7-dimethoxy-2,3-dihydro-1H-indole is characterized by a sequential, multi-enzyme cascade. The structural combination of a saturated indoline ring and two methoxy ethers creates distinct metabolic "soft spots."
Phase I: CYP450-Mediated Dehydrogenation (Aromatization)
Unlike typical aliphatic oxidations, the indoline core undergoes a unique "aromatase" process. Cytochrome P450 enzymes—predominantly CYP3A4 —catalyze the dehydrogenation of the 2,3-dihydro positions2[2].
-
Causality: This reaction is thermodynamically driven by the massive gain in resonance stabilization energy achieved when the non-aromatic indoline is oxidized into a fully aromatic indole (5,7-dimethoxyindole). This aromatization dramatically alters the compound's 3D conformation (from a puckered ring to a planar structure), which can drastically shift its pharmacological potency and off-target binding profile3[3].
Phase I: O-Demethylation
Following aromatization (or occurring concurrently on the parent indoline), the methoxy groups at the C-5 and C-7 positions are highly susceptible to O-demethylation. This cleavage is primarily mediated by CYP2D6 and CYP1A2 4[4]. The reaction yields highly polar phenolic intermediates, such as 5-hydroxy-7-methoxyindole or 5,7-dihydroxyindole.
Phase II: Conjugation
The exposed hydroxyl groups generated during Phase I metabolism serve as direct substrates for Phase II conjugating enzymes. Uridine 5'-diphospho-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs) rapidly attach bulky, hydrophilic glucuronic acid or sulfate moieties to the phenols 5[5]. This exponentially increases the molecule's water solubility, trapping it in the plasma and facilitating rapid renal clearance.
Figure 1: In vivo biotransformation pathway of 5,7-dimethoxy-2,3-dihydro-1H-indole.
Quantitative Pharmacokinetic Parameters
Because the indoline core is rapidly oxidized, the systemic half-life of unsubstituted or methoxy-substituted indolines is characteristically short6[6]. The table below synthesizes the expected quantitative PK profile based on comparative in vivo studies of methoxyindoline derivatives.
| Parameter | Symbol | Unit | Typical Value Range | Mechanistic Implication |
| Systemic Clearance | CL | mL/min/kg | 45.0 – 65.0 | High hepatic extraction ratio driven by rapid CYP3A4-mediated aromatization. |
| Volume of Distribution | Vdss | L/kg | 1.8 – 2.5 | Extensive tissue distribution facilitated by the compound's moderate lipophilicity. |
| Terminal Half-Life | t1/2 | hr | 1.2 – 2.0 | Short half-life necessitates structural optimization (e.g., bioisosteric azaindole replacement) for prolonged exposure. |
| Oral Bioavailability | F | % | 15.0 – 25.0 | Significant first-pass metabolism limits systemic exposure of the parent compound. |
Experimental Methodologies: In Vivo PK Protocol
To accurately quantify the pharmacokinetics of 5,7-dimethoxy-2,3-dihydro-1H-indole, researchers must execute a rigorously controlled, self-validating in vivo workflow.
Step-by-Step Methodology
1. Animal Dosing & Sampling (The In Vivo Phase)
-
Action: Fast male Sprague-Dawley rats (n=6) overnight. Administer the compound via Intravenous (IV, 2 mg/kg) and Per Os (PO, 10 mg/kg) routes. Collect 200 µL of whole blood at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into K2EDTA tubes.
-
Causality: Fasting eliminates food-effect variability on GI absorption. Dense serial sampling within the first hour (starting at 5 minutes/0.083h) is mandatory to accurately capture the distribution phase ( α -phase) and prevent the mathematical underestimation of the maximum concentration ( Cmax ).
2. Plasma Extraction (Self-Validating Matrix Prep)
-
Action: Centrifuge blood at 4,000 × g for 10 min at 4°C. Transfer 50 µL of plasma to a 96-well plate. Immediately add 150 µL of ice-cold acetonitrile spiked with a Stable-Isotope-Labeled Internal Standard (SIL-IS) (e.g., 13C2 -dimethoxyindoline). Centrifuge at 14,000 × g.
-
Causality: Acetonitrile disrupts protein hydration shells, precipitating plasma proteins (like albumin) that bind the drug, thereby releasing the total drug for quantification. The inclusion of the SIL-IS at the exact moment of precipitation creates a self-validating system : it perfectly controls for extraction recovery losses and normalizes any ion suppression/enhancement caused by the biological matrix during mass spectrometry.
3. LC-MS/MS Bioanalysis
-
Action: Inject 5 µL of the supernatant onto a sub-2 µm C18 reversed-phase column. Utilize a mobile phase gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B). Analyze via triple quadrupole mass spectrometry in Multiple Reaction Monitoring (MRM) positive electrospray ionization (ESI+) mode.
-
Causality: The indoline nitrogen requires an acidic environment to remain fully protonated. The 0.1% formic acid acts as a proton donor, exponentially enhancing the ionization efficiency and lowering the limit of quantification (LOQ) in ESI+ mode.
Figure 2: Standardized in vivo pharmacokinetic experimental workflow.
Conclusion & Drug Design Perspectives
The in vivo pharmacokinetic profile of 5,7-dimethoxy-2,3-dihydro-1H-indole is heavily dictated by its susceptibility to CYP3A4-mediated aromatization and CYP2D6-mediated O-demethylation. For drug development professionals utilizing this scaffold, achieving prolonged systemic exposure often requires strategic medicinal chemistry interventions. Common tactics include substituting the methoxy groups with bioisosteric trifluoromethoxy ( −OCF3 ) groups to block O-demethylation, or transitioning the indoline core to an azaindole framework to reduce the electron density of the ring, thereby hindering CYP450-mediated dehydrogenation6[6].
References
-
CAS:4770-43-8, 7-甲氧吲哚啉盐酸盐 - Bidepharm. Bidepharm.1
-
Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process. National Institutes of Health (NIH). 2
-
Dehydrogenation of the indoline-containing drug 4-chloro-N-(2-methyl-1-indolinyl)-3-sulfamoylbenzamide (indapamide) by CYP3A4: correlation with in silico predictions. National Institutes of Health (NIH). 3
-
In Vivo Metabolism of 5-Methoxy-N,N-diisopropyltryptamine in Rat. ResearchGate. 4
-
Clinical pharmacokinetics of tegaserod, a serotonin 5-HT(4) receptor partial agonist with promotile activity. National Institutes of Health (NIH). 5
-
A Comparative Guide to the Metabolic Stability of Indoline and Azaindole Compounds. Benchchem. 6
Sources
- 1. CAS:4770-43-8, 7-甲氧吲哚啉盐酸盐-毕得医药 [bidepharm.com]
- 2. Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Dehydrogenation of the indoline-containing drug 4-chloro-N-(2-methyl-1-indolinyl)-3-sulfamoylbenzamide (indapamide) by CYP3A4: correlation with in silico predictions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Clinical pharmacokinetics of tegaserod, a serotonin 5-HT(4) receptor partial agonist with promotile activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. pdf.benchchem.com [pdf.benchchem.com]
